1-Bromo-9h-fluorene

• Molecular Formula: C13H9Br
• Molecular Weight: 245.11 g/mol
• IUPAC Name: 1-bromo-9H-fluorene
• InChI: InChI=1S/C13H9Br/c14-13-7-3-6-11-10-5-2-1-4-9(10)8-12(11)13/h1-7H,8H2
• InChI Key: VHHWAUKXFGPSRM-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=C1C(=CC=C3)Br

Description

1-Bromo-9h-fluorene is a useful research compound. Its molecular formula is C13H9Br and its molecular weight is 245.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.2 litters of propylene carbonate and 160 g (0.96 mol) of fluorene were put into a 2 litter 3-neck round-bottom flask equipped with a stirrer, a thermometer and a reflux condenser under an argon atmosphere, and the resulting mixture was heated to 80° C. so as to make completely dissolved. 179.9 g (1.01 mol) of N-bromosuccinimide was added portionwise to the reaction mixture, and the resultant was stirred at 80° C. for 10 hours. The reaction mixture was cooled down to room temperature to precipitate white solid. The solid was filtered, thoroughly washed with methanol, dried and then recrystallized from ethanol, to obtain white crystal, which was filtered and then sufficiently dried in a vacuum oven at 40° C. to give 160 g (yield: 60%) of the desired product, and its melting point was 102° C.–103° C.